Cas no 2229332-81-2 (3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one)

• Product Name: 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one
• CAS No: 2229332-81-2
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5974644
• PubChem ID: 165671126
• Update Time: 2025-06-20

3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one
• 2229332-81-2
• EN300-1977607

• Inchi： 1S/C8H8Cl2N2O/c9-7-3-5(4-8(10)12-7)6(13)1-2-11/h3-4H,1-2,11H2
• InChI Key： FNCXJZUGSYXKIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(CCN)=O

Computed Properties

• Exact Mass: 218.0013683g/mol
• Monoisotopic Mass: 218.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one

Professional Introduction to Compound with CAS No. 2229332-81-2 and Product Name: 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one

The compound with the CAS number 2229332-81-2, chemically known as 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and chloro substituents in its molecular framework makes it a versatile intermediate for the synthesis of various bioactive molecules.

Recent research in the domain of 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one has highlighted its role as a key precursor in the development of novel therapeutic agents. The dichloropyridine moiety, in particular, is known for its ability to enhance binding affinity to biological targets, making it a valuable component in drug design. Studies have demonstrated that derivatives of this compound exhibit promising activity against a range of diseases, including infectious disorders and inflammatory conditions.

The structural motif of 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one allows for facile functionalization, enabling chemists to explore diverse chemical modifications. This flexibility has been exploited in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, modifications at the amino group have been shown to improve solubility and pharmacokinetic properties, while alterations at the chloro-substituted pyridine ring enhance receptor interactions.

In the context of modern drug discovery, 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one has been incorporated into libraries of compounds screened for their biological activity. High-throughput screening (HTS) campaigns have identified several lead compounds derived from this scaffold that exhibit potent effects on disease-related proteins. These findings underscore the importance of this compound as a building block for next-generation therapeutics.

The synthesis of 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve efficiency but also enhance the overall quality of the final product.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one with biological targets. These simulations have provided insights into key interactions that contribute to its biological activity, guiding further optimization efforts. Additionally, quantum mechanical calculations have been used to predict metabolic pathways and potential side effects, aiding in the development of safer and more effective drugs.

The pharmaceutical industry has shown particular interest in 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one due to its potential application in treating multifactorial diseases. Preclinical studies have demonstrated that derivatives of this compound can modulate signaling pathways associated with neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for treating central nervous system (CNS) disorders.

Environmental considerations also play a crucial role in the development and application of 3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-one. Sustainable synthetic routes have been explored to minimize waste generation and reduce environmental impact. Green chemistry principles have been integrated into production processes, ensuring compliance with regulatory standards while maintaining high chemical purity.

Future research directions for 3-amino-1-(2,6-dichloropyridin-4-yll)-propa-n-l-one include exploring its role in combination therapies and developing novel formulations for improved delivery systems. Nanotechnology-based approaches have been investigated as potential tools for enhancing drug delivery efficiency and bioavailability. These innovations could revolutionize how this compound is administered and utilized in clinical settings.

In summary,3-amino-l-(2,l0-dichlorol-pyridlnl-l)-propa-n-l-one represents a cornerstone in modern pharmaceutical research due to its versatile structural features and broad range of applications. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its significance as a critical component in drug development efforts worldwide.